Anthranilic acid, 5-chloro-, heptyl ester
Overview
Description
Anthranilic acid, 5-chloro-, heptyl ester is a chemical compound that belongs to the class of carboxylic acid esters. It is commonly used in scientific research applications due to its unique properties and potential benefits in various fields.
Mechanism Of Action
The mechanism of action of Anthranilic acid, 5-chloro-, heptyl ester is not well understood. However, it is believed to act by inhibiting the growth of cancer cells and microorganisms. It may also have anti-inflammatory properties.
Biochemical And Physiological Effects
Anthranilic acid, 5-chloro-, heptyl ester has been shown to have potential biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and microorganisms. It may also have anti-inflammatory properties. However, further research is needed to fully understand its effects on the human body.
Advantages And Limitations For Lab Experiments
The advantages of using Anthranilic acid, 5-chloro-, heptyl ester in lab experiments include its potential antitumor and antimicrobial activity. It is also relatively easy to synthesize. However, its mechanism of action is not well understood, and further research is needed to fully understand its effects on the human body.
Future Directions
There are several future directions for research on Anthranilic acid, 5-chloro-, heptyl ester. One potential direction is to further investigate its potential antitumor and antimicrobial activity. Another potential direction is to study its anti-inflammatory properties. Additionally, further research is needed to fully understand its mechanism of action and its effects on the human body.
Synthesis Methods
The synthesis of Anthranilic acid, 5-chloro-, heptyl ester involves the reaction of 5-chloroanthranilic acid with heptyl alcohol. The reaction is catalyzed by an acid catalyst and carried out under reflux conditions. The product is then purified using column chromatography and recrystallization.
Scientific Research Applications
Anthranilic acid, 5-chloro-, heptyl ester has been used in various scientific research applications. It is commonly used as a starting material for the synthesis of other compounds. It has been used in the synthesis of 5-chloroanthranilic acid derivatives, which have potential antitumor activity. It has also been used in the synthesis of heptyl esters of other carboxylic acids, which have been shown to have potential antimicrobial activity.
properties
CAS RN |
18189-09-8 |
|---|---|
Product Name |
Anthranilic acid, 5-chloro-, heptyl ester |
Molecular Formula |
C14H20ClNO2 |
Molecular Weight |
269.77 g/mol |
IUPAC Name |
heptyl 2-amino-5-chlorobenzoate |
InChI |
InChI=1S/C14H20ClNO2/c1-2-3-4-5-6-9-18-14(17)12-10-11(15)7-8-13(12)16/h7-8,10H,2-6,9,16H2,1H3 |
InChI Key |
JBBXMSNYFQZXJW-UHFFFAOYSA-N |
SMILES |
CCCCCCCOC(=O)C1=C(C=CC(=C1)Cl)N |
Canonical SMILES |
CCCCCCCOC(=O)C1=C(C=CC(=C1)Cl)N |
Other CAS RN |
18189-09-8 |
synonyms |
Anthranilic acid, 5-chloro-, heptyl ester |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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